Cas no 865247-77-4 (ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-77-4
• MF: C₂₀H₂₁N₃O₇S₂
• MW: 479.526642560959
• CID: 6201173
• PubChem ID: 5067553
• Update Time: 2025-10-17

ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024607443
• ethyl 2-[(2Z)-2-[(3,4-dimethoxybenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 865247-77-4
• (Z)-ethyl 2-(2-((3,4-dimethoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• ethyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• F1366-2942

• Inchi： 1S/C20H21N3O7S2/c1-4-30-18(24)11-23-14-7-6-13(32(21,26)27)10-17(14)31-20(23)22-19(25)12-5-8-15(28-2)16(9-12)29-3/h5-10H,4,11H2,1-3H3,(H2,21,26,27)/b22-20-
• InChI Key： WUADOOBYMWGPSV-XDOYNYLZSA-N
• SMILES： S1/C(=N\C(C2C=CC(=C(C=2)OC)OC)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 479.08209236g/mol
• Monoisotopic Mass: 479.08209236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 171Ų

Additional information on ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(3,4-Dimethoxybenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(3,4-Dimethoxybenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate (CAS No. 865247-77-4) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure is characterized by a benzothiazole ring system, which is a heterocyclic aromatic compound with two nitrogen atoms in the ring. This core structure is further modified by the presence of a sulfamoyl group and a dimethoxybenzoyl imino group, making it a versatile compound for various chemical reactions and biological assays.

The benzothiazole moiety in this compound plays a crucial role in its chemical reactivity and biological activity. Benzothiazoles are known for their ability to act as both donors and acceptors in π-interactions, which makes them valuable in the design of new materials and pharmaceuticals. The sulfamoyl group attached to the benzothiazole ring enhances the compound's solubility in polar solvents and may contribute to its pharmacokinetic properties. Additionally, the dimethoxybenzoyl imino group introduces steric hindrance and electronic effects that can influence the compound's stability and reactivity.

Recent studies have explored the potential of ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and cycloadditions, to yield derivatives with enhanced biological activity. For instance, its use in the synthesis of antifungal agents has shown promising results, with some derivatives exhibiting potent activity against pathogenic fungi.

The synthesis of ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiazole ring through condensation reactions and the subsequent introduction of functional groups via nucleophilic substitutions or coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

In terms of applications, this compound has shown potential in several areas beyond drug development. For example, its ability to form stable metal complexes makes it a candidate for use in catalysis and sensor technology. Additionally, its unique electronic properties suggest that it could be employed in the development of organic semiconductors for use in electronic devices.

Despite its promising properties, further research is needed to fully understand the behavior of ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-Ylac etate under various conditions. Ongoing studies are focusing on optimizing its synthesis pathways to reduce costs and improve scalability. Moreover, investigations into its toxicity profile and environmental impact are essential to ensure its safe use in industrial applications.

In conclusion,CAS No. 865247774 represents a significant advancement in organic chemistry due to its versatile structure and wide range of potential applications. As research continues to uncover new insights into its properties and uses,CAS No. 865247774 is poised to play an increasingly important role in both academic and industrial settings.